Cas no 1805254-48-1 (4-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1805254-48-1
• MF: C₈H₄F₅NO₃
• MW: 257.114279747009
• CID: 4890675
• Update Time: 2025-05-21

4-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H4F5NO3/c9-6(10)3-2(15)1-14-5(8(11,12)13)4(3)7(16)17/h1,6,15H,(H,16,17)
• InChI Key： FFYZHGCOMQYJKH-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C(F)(F)F)C=1C(=O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 1.6
• Topological Polar Surface Area: 70.4

Additional information on 4-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-3-carboxylic acid

4-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-3-carboxylic Acid

4-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-3-carboxylic acid is a highly specialized organic compound with the CAS registry number 1805254-48-1. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring system with substituents at positions 2, 3, 4, and 5. Specifically, the molecule features a difluoromethyl group at position 4, a hydroxyl group at position 5, a trifluoromethyl group at position 2, and a carboxylic acid group at position 3. These substituents confer unique electronic and steric properties to the molecule, making it a promising candidate for various research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step routes involving advanced coupling reactions and fluorination techniques. Researchers have employed strategies such as Suzuki-Miyaura coupling and nucleophilic aromatic substitution to construct the pyridine core. The introduction of fluorinated groups has been achieved via electrophilic fluorination methods, leveraging the reactivity of fluorinating agents such as N-fluoropyridinium salts or fluorine gas under controlled conditions. These methods not only ensure high yields but also allow for precise control over the regioselectivity of the substitution reactions.

The biological activity of 4-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-3-carboxylic acid has been a focal point of recent studies. Investigations into its pharmacological properties have revealed potential applications as an antimicrobial agent. The compound has demonstrated significant inhibitory activity against various bacterial and fungal pathogens, particularly in vitro assays targeting Gram-positive bacteria such as *Staphylococcus aureus* and *Candida albicans*. The presence of electron-withdrawing groups like the trifluoromethyl group and the carboxylic acid moiety is believed to enhance the molecule's ability to disrupt microbial cell membranes or inhibit key enzymatic pathways.

In addition to its biological applications, this compound has shown promise in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and field-effect transistors (FETs). The pyridine ring system provides a rigid aromatic framework that facilitates charge transport, while the fluorinated substituents modulate the molecule's energy levels to optimize electronic performance. Researchers have explored its integration into polymer blends and self-assembled monolayers, demonstrating its potential for enhancing device efficiency.

Environmental considerations have also been addressed in recent studies focusing on this compound. Assessments of its biodegradability and ecotoxicity have been conducted to evaluate its safety profile for agricultural and industrial use. Results indicate that under aerobic conditions, the compound undergoes gradual degradation via microbial action, with key intermediates being identified through metabolomic analysis. These findings underscore its potential as an environmentally friendly alternative to traditional chemical agents.

Looking ahead, ongoing research is focused on optimizing the synthesis of 4-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-3-carboxylic acid to enhance scalability and reduce production costs. Efforts are also underway to explore its application in drug delivery systems, leveraging its solubility properties and bioavailability characteristics. Furthermore, collaborations between academic institutions and industry partners are expected to accelerate its transition from laboratory research to commercial production.